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Compound of Interest

Dimethyl (2-oxo-4-
Compound Name:
phenylbutyl)phosphonate

Cat. No.: B1301948

Technical Guide: 1-Dimethoxyphosphoryl-4-
phenylbutan-2-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and relevant biological context of 1-dimethoxyphosphoryl-4-phenylbutan-
2-one (also known as dimethyl (2-oxo-4-phenylbutyl)phosphonate). This 3-
ketophosphonate is of interest due to its structural features and its identification as an impurity
in the ophthalmic drug, Bimatoprost.

Core Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 1-
dimethoxyphosphoryl-4-phenylbutan-2-one.
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Property Value Source
CAS Number 41162-19-0 [11[2][3]
Molecular Formula C12H1704P [1]
Molecular Weight 256.23 g/mol [1]
Melting Point 120-122 °C (at 0.5 mmHg) [11[3]
Boiling Point 362.7 °C at 760 mmHg [1]
Density 1.2 g/cm3 [1]
Appearance Clear yellow liquid [4]

Chloroform (sparingly),
Solubilit 5
y Methanol (slightly) Bl

5 7.20-7.40 (m, 5H, CsHs),
3.65-3.75 (d, J=10.8 Hz, 6H,

1H NMR (CDCls, 400 MHz) [1]
2XOCHs), 2.50-2.90 (complex,
4H, CH2CH2)

3P NMR (CDCls, 161.9 MHz) 4 20-25 ppm [1]

1715-1725 (C=0 stretch),
1240-1260 (P=0 stretch),

IR Spectroscopy (cm~1) [1]
1020-1050 & 950-980 (P-O-C

stretches)

Synthesis of B-Ketophosphonates: A General
Protocol

B-ketophosphonates such as 1-dimethoxyphosphoryl-4-phenylbutan-2-one are valuable
synthetic intermediates, notably for the Horner-Wadsworth-Emmons reaction.[6] Traditional
synthesis methods often require cryogenic temperatures and can be complicated by side
reactions.[6] A milder, high-yielding, and scalable procedure for the preparation of (3-
ketophosphonates by the condensation of esters and phosphonates has been developed.[6][7]
This method avoids cryogenic conditions and is operationally simple.[7] The synthesis of (2-
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Oxo-4-phenyl-butyl)-phosphonic acid dimethyl ester has been demonstrated with a 90% yield
using this protocol.[7]

Experimental Protocol: Synthesis of (2-Oxo0-4-phenyl-
butyl)-phosphonic acid dimethyl ester[7]

This procedure involves the condensation of an appropriate ester with dimethyl
methylphosphonate. The key to this improved method is generating the phosphonate anion in
the presence of the ester, which minimizes side reactions.[6]

Materials:

Ester precursor (e.g., Methyl 3-phenylpropionate)

o Dimethyl methylphosphonate

e Lithium diisopropylamide (LDA) solution

e Anhydrous Tetrahydrofuran (THF)

o Saturated agueous ammonium chloride (NH4Cl) solution

o Ethyl acetate

e Brine

Anhydrous magnesium sulfate (MgSQOa)

Procedure:

To a solution of the ester (1.0 equivalent) and dimethyl methylphosphonate (1.1 equivalents)
in anhydrous THF at O °C, add a solution of LDA (2.2 equivalents) dropwise.

Stir the reaction mixture at 0 °C for 15 minutes.

Quench the reaction by the addition of a saturated aqueous solution of NH4Cl.

Extract the aqueous layer with ethyl acetate.
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e Wash the combined organic layers with brine.

» Dry the organic layer over anhydrous MgSOua, filter, and concentrate under reduced pressure
to yield the crude B-ketophosphonate.

» Purify the crude product by silica gel chromatography if necessary.

This general and efficient procedure allows for the large-scale preparation of various 3-
ketophosphonates in high purity.[7]

Biological Context and Signaling Pathways

1-dimethoxyphosphoryl-4-phenylbutan-2-one is identified as an impurity in Bimatoprost, a
synthetic prostaglandin analog used in the treatment of glaucoma and ocular hypertension.[3]
[8] Bimatoprost functions by mimicking the effects of naturally occurring prostamides,
specifically prostaglandin F2a (PGF20).[2] It lowers intraocular pressure by increasing the
outflow of aqueous humor through both the trabecular meshwork and the uveoscleral
pathways.[2][9]

The primary molecular target for PGF2a and its analogs like Bimatoprost is the Prostaglandin
F2a receptor (FP receptor), a G-protein-coupled receptor (GPCR).[10]

Prostaglandin F2a (PGF2a) Receptor Signaling Pathway

Activation of the FP receptor by an agonist such as PGF2a or Bimatoprost initiates a signaling
cascade primarily through the Gq family of G-proteins.[10][11]
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Caption: PGF2a receptor signaling cascade.

Pathway Description:

Receptor Binding: PGF2a or an analog like Bimatoprost binds to and activates the FP
receptor on the cell surface.[10]

o G-Protein Activation: The activated receptor promotes the exchange of GDP for GTP on the
a-subunit of the associated Gq protein, leading to its activation.[11]

e Phospholipase C Activation: The activated Gaq subunit stimulates the enzyme
phospholipase C (PLC).[10]

o Second Messenger Production: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2), a
membrane phospholipid, into two second messengers: inositol trisphosphate (IP3) and
diacylglycerol (DAG).[10]

e Downstream Effects:

o IP3 diffuses into the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum
(ER), triggering the release of stored calcium (Caz*) into the cytosol.[12]
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o DAG remains in the cell membrane and, along with the increased intracellular Ca2+,
activates Protein Kinase C (PKC).[10]

o Cellular Response: The rise in intracellular Caz* and the activation of PKC lead to various
downstream cellular responses, including the modulation of extracellular matrix components
and the relaxation of ciliary muscle fibers, which ultimately enhances aqueous humor outflow
and reduces intraocular pressure.[9]

Conclusion

1-dimethoxyphosphoryl-4-phenylbutan-2-one is a -ketophosphonate with well-defined
physicochemical properties. Its synthesis can be achieved through modern, efficient, and
scalable chemical methods. While the compound itself is not a primary therapeutic agent, its
presence as an impurity in Bimatoprost places it in the context of prostaglandin F2a receptor
signaling, a critical pathway in the management of glaucoma. This guide provides foundational
knowledge for researchers in medicinal chemistry, pharmacology, and drug development who
may encounter this or structurally related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.organic-chemistry.org/abstracts/lit2/676.shtm
https://pubmed.ncbi.nlm.nih.gov/19728703/
https://pubmed.ncbi.nlm.nih.gov/19728703/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-bimatoprost
https://synapse.patsnap.com/article/what-are-ptgfr-modulators-and-how-do-they-work
https://pmc.ncbi.nlm.nih.gov/articles/PMC3066606/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3066606/
https://pubmed.ncbi.nlm.nih.gov/8021271/
https://pubmed.ncbi.nlm.nih.gov/8021271/
https://pubmed.ncbi.nlm.nih.gov/8021271/
https://www.benchchem.com/product/b1301948#physical-and-chemical-properties-of-1-dimethoxyphosphoryl-4-phenylbutan-2-one
https://www.benchchem.com/product/b1301948#physical-and-chemical-properties-of-1-dimethoxyphosphoryl-4-phenylbutan-2-one
https://www.benchchem.com/product/b1301948#physical-and-chemical-properties-of-1-dimethoxyphosphoryl-4-phenylbutan-2-one
https://www.benchchem.com/product/b1301948#physical-and-chemical-properties-of-1-dimethoxyphosphoryl-4-phenylbutan-2-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1301948?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

